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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the glass transition temperature (Tg) of

various Thiokol® grades of liquid polysulfide polymers. Understanding the Tg is crucial as it

dictates the material's physical state—transitioning from a rigid, glassy state to a soft, rubbery

state—and consequently, its operational temperature range and mechanical properties. This

document outlines the available data on the Tg of different Thiokol® grades, details the

experimental protocols for its determination, and provides a visual workflow for the

experimental process.

Thermal Properties of Thiokol® Grades
Direct, comparative data for the glass transition temperature of all specific Thiokol® grades is

not readily available in public literature. However, based on data for chemically similar

polysulfide polymers and the specified service temperature ranges, the following table

summarizes the available thermal properties. The glass transition temperature for polysulfide

polymers is consistently reported to be around -55°C.[1][2] This aligns with the lower end of the

service temperature range provided for grades such as Thiokol® LP-32.[3][4]
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Thiokol® Grade
Approximate Glass
Transition Temperature
(Tg)

Service Temperature
Range

General Polysulfide Polymers ~ -55°C[1][2] Not Specified

LP-2 Not Specified
General purpose, similar range

to LP-32 expected

LP-3 Not Specified
General purpose, similar range

to LP-32 expected

LP-32 Inferred to be approx. -54°C
-54°C to 121°C (-65°F to

250°F)[3][4]

LP-33 Not Specified
General purpose, similar range

to LP-32 expected

It is important to note that the glass transition is not a sharp melting point but occurs over a

temperature range. The exact Tg can be influenced by factors such as the polymer's molecular

weight, degree of cross-linking, and the presence of any additives or fillers.

Experimental Protocols for Determining Glass
Transition Temperature
The glass transition temperature of polymers is typically determined using thermal analysis

techniques such as Differential Scanning Calorimetry (DSC) or Dynamic Mechanical Analysis

(DMA).

Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique in which the difference in the amount of heat required to

increase the temperature of a sample and a reference is measured as a function of

temperature. The glass transition is observed as a step-like change in the heat flow curve.

Methodology:
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Sample Preparation: A small sample of the cured Thiokol® polymer (typically 5-15 mg) is

accurately weighed and hermetically sealed in an aluminum DSC pan.

Instrument Setup: The DSC instrument is purged with an inert gas, such as nitrogen, to

prevent oxidative degradation of the sample.

Thermal Cycling: To erase any prior thermal history, the sample is often subjected to a heat-

cool-heat cycle. A typical procedure would be:

Heat the sample to a temperature well above its expected Tg (e.g., 50°C) at a controlled

rate (e.g., 10-20°C/min).

Cool the sample to a temperature well below its Tg (e.g., -100°C) at a controlled rate.

Reheat the sample at a controlled rate (e.g., 10-20°C/min) through the glass transition

region. The data from this second heating scan is typically used for analysis.

Data Analysis: The glass transition temperature is determined from the resulting heat flow

versus temperature curve. It is often taken as the midpoint of the step-like transition in the

heat flow.

Dynamic Mechanical Analysis (DMA)
DMA is a technique used to study the mechanical and viscoelastic properties of materials as a

function of temperature, time, and frequency. The glass transition is identified by a sharp

decrease in the storage modulus (E') and a peak in the loss modulus (E'') or the damping factor

(tan δ).

Methodology (based on ASTM D7028 principles):

Sample Preparation: A rectangular specimen of the cured Thiokol® polymer is prepared with

precise dimensions (e.g., length, width, and thickness).

Instrument Setup: The specimen is mounted in the DMA instrument, typically in a flexural

(bending) or tensile oscillation mode.

Test Parameters: The sample is subjected to a sinusoidal oscillating stress or strain at a

constant frequency (e.g., 1 Hz) while the temperature is increased at a constant rate (e.g., 3-
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5°C/min).

Data Acquisition: The instrument measures the storage modulus (a measure of the elastic

response), the loss modulus (a measure of the viscous response), and tan delta (the ratio of

loss modulus to storage modulus) as a function of temperature.

Data Analysis: The glass transition temperature can be reported as the temperature at which:

The storage modulus shows a significant drop.

The loss modulus reaches its peak.

The tan delta curve reaches its peak.

Each of these points will yield a slightly different Tg value, so it is crucial to specify the criterion

used for reporting.

Experimental Workflow for Tg Determination
The following diagram illustrates the general workflow for determining the glass transition

temperature of a Thiokol® polymer sample.
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Sample Preparation

Thermal Analysis

Data Processing & Reporting

Start: Uncured Thiokol® Polymer

Cure Polymer Sample
(e.g., room temperature or heat cure)

Prepare Specimen for Analysis
(e.g., cut to size for DMA, weigh for DSC)

Select Analysis Method

Differential Scanning Calorimetry (DSC)

  Heat Flow Measurement

Dynamic Mechanical Analysis (DMA)

Viscoelastic Properties Measurement  

Analyze DSC Curve:
Identify midpoint of heat flow step

Analyze DMA Curves:
Identify E' drop, E'' peak, or tan δ peak

Report Glass Transition Temperature (Tg)
(Specify method and criterion)

Click to download full resolution via product page

Caption: Workflow for determining the glass transition temperature of Thiokol® polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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